N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylbenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-methylbenzamide
• InChI: InChI=1S/C23H28N2O3/c1-15(2)13-25-19-11-10-17(12-20(19)28-14-23(4,5)22(25)27)24-21(26)18-9-7-6-8-16(18)3/h6-12,15H,13-14H2,1-5H3,(H,24,26)
• InChI Key: JDHQQQBJHVPKHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC(C)C
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

“N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylbenzamide” is a complex organic compound. It contains a benzoxazepine ring, which is a type of heterocyclic compound. The molecule also has isobutyl, dimethyl, and benzamide functional groups.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of the benzoxazepine ring and various functional groups. The benzoxazepine ring is a seven-membered ring with one oxygen and one nitrogen atom. The isobutyl and dimethyl groups are alkyl groups, and the benzamide group consists of a benzene ring attached to an amide group.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the reactivity of its functional groups. For instance, the benzamide group might undergo hydrolysis to form a carboxylic acid and an amine. The benzoxazepine ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar amide group and the nonpolar alkyl groups.

Scientific Research Applications

Novel Compound Synthesis and Applications

Polymeric and Solid Lipid Nanoparticles for Agricultural Applications

Research on carbendazim and tebuconazole encapsulated in nanoparticles highlights advancements in agricultural applications, showcasing how nanotechnology can improve the delivery and efficacy of fungicides, with implications for reduced environmental toxicity and enhanced disease control in plants (Campos et al., 2015).

Enantioselective Synthesis of Metabolites

A study focusing on the enantioselective synthesis of OPC-31260 metabolites through lipase-catalyzed transesterification underlines the significance of stereochemistry in drug metabolism and pharmacological activity, offering pathways for synthesizing optically active pharmaceuticals (Matsubara et al., 2000).

Serotonin-3 Receptor Antagonists Development

This research explores the structure-activity relationships of compounds as potent serotonin-3 receptor antagonists, providing insights into the development of new treatments for conditions influenced by the serotonin system (Harada et al., 1995).

Benzimidazole Fused-1,4-Oxazepines for NLO Applications

A study on benzimidazole-tethered oxazepine hybrids, exploring their synthesis, molecular structure, and potential nonlinear optical (NLO) properties, demonstrates the intersection of organic chemistry and materials science for developing new materials with electronic and photonic applications (Almansour et al., 2016).